Cas no 333719-20-3 (2H-Pyran-2-carboxylicacid, 3,4-dihydro-4-oxo-, methyl ester)

• Product Name: 2H-Pyran-2-carboxylicacid, 3,4-dihydro-4-oxo-, methyl ester
• CAS No: 333719-20-3
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 301849
• Update Time: 2024-01-27

2H-Pyran-2-carboxylicacid, 3,4-dihydro-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylicacid, 3,4-dihydro-4-oxo-, methyl ester
• 2H-Pyran-2-carboxylicacid,3,4-dihydro-4-oxo-,methylester(9CI)

• Inchi： 1S/C7H8O4/c1-10-7(9)6-4-5(8)2-3-11-6/h2-3,6H,4H2,1H3
• InChI Key： LRTKXTUIEPQWFL-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)OC=CC(=O)C1

Computed Properties

• Exact Mass: 156.042
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2